3'-chloro-N-(1-(pyridin-2-yl)pyrrolidin-3-yl)-[1,1'-biphenyl]-4-sulfonamide

Specification

• CAS No.: 1798461-89-8
• Molecular Formula: C21H20ClN3O2S
• Molecular Weight: 413.92
• IUPAC Name: 4-(3-chlorophenyl)-N-(1-pyridin-2-ylpyrrolidin-3-yl)benzenesulfonamide
• Standard InChI: InChI=1S/C21H20ClN3O2S/c22-18-5-3-4-17(14-18)16-7-9-20(10-8-16)28(26,27)24-19-11-13-25(15-19)21-6-1-2-12-23-21/h1-10,12,14,19,24H,11,13,15H2
• Standard InChI Key: XHAXGXOQTDONCZ-UHFFFAOYSA-N
• SMILES: C1CN(CC1NS(=O)(=O)C2=CC=C(C=C2)C3=CC(=CC=C3)Cl)C4=CC=CC=N4

Introduction

3'-Chloro-N-(1-(pyridin-2-yl)pyrrolidin-3-yl)-[1,1'-biphenyl]-4-sulfonamide is a complex organic compound featuring a pyrrolidine ring, a pyridine moiety, and a biphenyl sulfonamide group. This compound is identified by its CAS number, 1798461-89-8, and has a molecular weight of 413.92 g/mol. The structure of this compound suggests potential applications in pharmaceutical research due to its ability to interact with specific molecular targets.

Chemical Reactions

This compound can undergo several types of chemical reactions:

• Oxidation: Using reagents like hydrogen peroxide or potassium permanganate in acidic conditions.

• Reduction: Carried out with agents such as lithium aluminum hydride in anhydrous ether.

• Substitution: Nucleophilic substitution reactions can occur, particularly at the chloro and sulfonamide groups, using reagents like sodium hydride in dimethylformamide (DMF).

Mechanism of Action

The mechanism of action involves interaction with specific molecular targets, such as enzymes or receptors. The compound's structure allows it to bind to these targets, modulating their activity and leading to various biological effects. The exact pathways depend on the application and target.